Cas no 117358-82-4 (2H-Pyrrolo[3,4-d]isoxazole, hexahydro-2-methyl-)

• Product Name: 2H-Pyrrolo[3,4-d]isoxazole, hexahydro-2-methyl-
• CAS No: 117358-82-4
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 3659313
• PubChem ID: 21796747
• Update Time: 2025-04-22

2H-Pyrrolo[3,4-d]isoxazole, hexahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-d]isoxazole, hexahydro-2-methyl-
• 2-Methylhexahydro-2H-pyrrolo[3,4-d]isoxazole
• 2-methyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole
• D72776
• AKOS006355058
• 2-methyl-3,3a,4,5,6,6a-hexahydropyrrolo[3,4-d][1,2]oxazole
• 117358-82-4
• CS-0046485
• SCHEMBL76973

• Inchi： 1S/C6H12N2O/c1-8-4-5-2-7-3-6(5)9-8/h5-7H,2-4H2,1H3
• InChI Key： VLRMWOZLLWMSBJ-UHFFFAOYSA-N
• SMILES： O1C2CNCC2CN1C

Computed Properties

• Exact Mass: 128.094963011Da
• Monoisotopic Mass: 128.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines